3-Amino-6-piperidin-1-ylpyridine-2-carbonitrile
Overview
Description
3-Amino-6-piperidin-1-ylpyridine-2-carbonitrile is a novel organic compound that has attracted significant attention from researchers in various fields. It is a chemical building block with a CAS Number of 1215852-53-1 .
Molecular Structure Analysis
The molecular formula of this compound is C11H14N4 . Its molecular weight is approximately 202.26 g/mol.Scientific Research Applications
Antimicrobial Activity
3-Amino-6-piperidin-1-ylpyridine-2-carbonitrile and its derivatives have demonstrated significant antimicrobial activity. Bhat and Begum (2021) synthesized derivatives of this compound, finding them effective against various bacterial and fungal strains. These compounds were shown to induce bacterial cell membrane rupture and disintegration, as evidenced by scanning electron microscopy and molecular docking studies (Bhat & Begum, 2021).
Synthesis and Characterization
Pratap et al. (2007) described the efficient synthesis of derivatives related to this compound. They synthesized 8-amino-2,5-diaryl-1,9,9b-triazaphenalene-4-carbonitriles via base-catalyzed heteroaromatic annulations, showcasing the versatility of this compound in chemical synthesis (Pratap et al., 2007).
Microwave-Directed Synthesis
Singh et al. (2016) explored microwave-directed synthesis involving compounds similar to this compound. They demonstrated that microwave irradiation can significantly alter the regioselectivity and reaction pathways, leading to diverse structural outcomes (Singh et al., 2016).
Antiproliferative Activity
El-Sayed et al. (2014) synthesized a novel class of 6-indolypyridine-3-carbonitrilile derivatives, structurally related to this compound, and evaluated them for antiproliferative activities, establishing a structure-activity relationship. These derivatives exhibited significant antiproliferative effects against various human cancer cell lines (El-Sayed et al., 2014).
Fluorescent Probes for DNA Detection
Perin et al. (2011) synthesized novel benzimidazo[1,2-a]quinolines, which include derivatives structurally similar to this compound. These compounds, characterized by fluorescence spectroscopy, showed potential as DNA-specific fluorescent probes (Perin et al., 2011).
properties
IUPAC Name |
3-amino-6-piperidin-1-ylpyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4/c12-8-10-9(13)4-5-11(14-10)15-6-2-1-3-7-15/h4-5H,1-3,6-7,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMDGRSQKKWNXEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=C(C=C2)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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